rac 1-Oleoyl-3-chloropropanediol

• IUPAC Name: (3-chloro-2-hydroxypropyl) (E)-octadec-9-enoate
• InChI: InChI=1S/C21H39ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h9-10,20,23H,2-8,11-19H2,1H3/b10-9+
• InChI Key: GQUYTVRTHVOZHT-MDZDMXLPSA-N
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(CCl)O
• Isomeric SMILES: CCCCCCCC/C=C/CCCCCCCC(=O)OCC(CCl)O
• Molecular Formula: C21H39ClO3
• Molecular Weight: 375.0 g/mol

Description

Rac 1-Oleoyl-3-chloropropanediol is a useful research compound. Its molecular formula is C21H39ClO3 and its molecular weight is 375.0 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Food Science Applications : Studies have shown that both naturally occurring and synthetic chloropropanediol diesters, which include compounds like rac 1-Oleoyl-3-chloropropanediol, exhibit racemic behavior. This property makes them suitable for use in food additives, particularly in the context of fat modification and preservation (Myher et al., 1986).

• Cryopreservation : 1-O-methyl-rac-glycerol, a compound related to this compound, has been identified as a new cryoprotective agent for mononuclear blood cells. This discovery is significant for biomedical applications as it offers improved permeation kinetics and easier handling in the freeze/thaw process (Schuff-Werner et al., 1988).

• Analytical Chemistry : A new High-Performance Liquid Chromatography (HPLC) method has been developed to accurately measure 3-chloropropane-1,2-diol fatty acid esters in oils and fats without requiring derivatization treatment. This method is crucial for analyzing 3-MCPD esters in oil samples, which is relevant for food safety and quality control (Zhou et al., 2014).

• Biochemistry and Lipid Chemistry : The replacement of a double bond in phosphatidylethanolamines with a cyclopropane ring, which is structurally similar to this compound, has been shown to decrease the gel-liquid-crystal transition temperature and increase fatty acyl chain ordering in the liquid-crystalline bilayer state. This finding has implications for understanding membrane fluidity and function (Perly et al., 1985).

• Pharmaceutical Applications : The phosphorothioate analogue of lysophosphatidic acid, closely related to this compound, shows potent LPA3 receptor-selective agonist activity. This discovery is significant for drug development, particularly in targeting specific cell receptors (Qian et al., 2003).

• Chemical Synthesis and Industrial Applications : The enzymatic catalysis of racemic mixtures to yield enantiomerically enriched products has industrial significance, particularly in the synthesis of pharmaceuticals and fine chemicals. This is relevant to this compound, as similar processes could be applied for its synthesis and purification (Ozegowski et al., 1994).